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Compound of Interest

Compound Name: 2-Chlorophenol

Cat. No.: B165306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chlorophenol in
water and various organic solvents. The information is curated to support research,

development, and safety protocols in scientific and pharmaceutical settings. All quantitative

data is presented in clear, structured tables, and detailed experimental methodologies are

provided.

Core Topic: 2-Chlorophenol Solubility
2-Chlorophenol (C₆H₅ClO) is a chlorinated aromatic organic compound with significant

applications as a precursor in the synthesis of dyes, pesticides, and pharmaceuticals. Its

solubility is a critical parameter influencing its environmental fate, bioavailability, and application

in various chemical processes. This guide delves into its solubility profile in aqueous and

organic media.

Data Presentation: Quantitative Solubility Data
The solubility of 2-chlorophenol varies across different solvents and is influenced by factors

such as temperature and pH. The following tables summarize the available quantitative

solubility data.

Table 1: Solubility of 2-Chlorophenol in Water
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Solubility Value Temperature pH Source

28,500 mg/L 20 °C Not Specified [1][2]

25,000 mg/L Not Specified Not Specified [3]

27,100 mg/L (2.71%) 20 °C Not Specified [4]

1,000 mg/L 25 °C Neutral [5][6]

Table 2: Solubility of 2-Chlorophenol in Organic Solvents

Solvent
Solubility
Description

Quantitative Value
(at 25°C unless
specified)

Source

Ethanol Freely Soluble 2000 g/L [2][6][7]

Diethyl Ether Freely Soluble 2000 g/L [2][6][7]

Benzene Very Soluble 2000 g/L [1][2][6]

Methanol Soluble Not Specified N/A

Chloroform Slightly Soluble Not Specified [1]

Aqueous Sodium

Hydroxide
Soluble Not Specified [1]

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The "shake-flask" method is a widely recognized and utilized

technique for determining the solubility of a substance in a given solvent.

Key Experimental Protocol: Shake-Flask Method
This method is suitable for determining the solubility of substances, including 2-chlorophenol,
in aqueous and organic solvents.
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Objective: To determine the saturation concentration of a solute in a solvent at a constant

temperature.

Materials:

2-Chlorophenol (high purity)

Solvent of interest (e.g., distilled water, ethanol)

Glass flasks with stoppers

Constant temperature water bath or incubator with a shaker

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC-MS)

Procedure:

Preparation: An excess amount of 2-chlorophenol is added to a flask containing a known

volume of the solvent. The excess is crucial to ensure that a saturated solution is achieved.

Equilibration: The flasks are sealed and placed in a constant temperature shaker bath. They

are agitated for a prolonged period (e.g., 24 to 48 hours) to ensure that equilibrium is

reached between the dissolved and undissolved solute.[8]

Phase Separation: After equilibration, the suspension is allowed to stand to allow the

undissolved solute to sediment. For a more complete separation, the solution is centrifuged

at a high speed.[8]

Sampling: A clear aliquot of the supernatant (the saturated solution) is carefully withdrawn.

Quantification: The concentration of 2-chlorophenol in the aliquot is determined using a

suitable and validated analytical method. This may involve creating a calibration curve with
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standards of known concentrations.[9][10]

Mandatory Visualizations
Logical Relationships in 2-Chlorophenol Solubility
The following diagram illustrates the general solubility characteristics of 2-chlorophenol based

on solvent polarity.

Solubility Profile of 2-Chlorophenol

Solvent Type

Solubility Outcome

Polar Solvents

Moderate to Low Solubility

e.g., Water

Non-polar Organic Solvents

High Solubility

e.g., Benzene, Ether

2-Chlorophenol

Interaction Interaction

Click to download full resolution via product page

Solubility characteristics of 2-Chlorophenol.

Experimental Workflow for Solubility Determination
The diagram below outlines the key steps in the shake-flask method for determining the

solubility of 2-chlorophenol.
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Shake-Flask Method Workflow

Start

Add excess 2-Chlorophenol
to solvent in a flask

Seal and agitate at
constant temperature

(24-48h)

Centrifuge to separate
undissolved solid

Withdraw clear supernatant

Determine concentration
(e.g., HPLC, UV-Vis)

End
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Workflow for the shake-flask solubility method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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